Cas no 864754-02-9 (Propanoic acid,2-(2-pyridinylthio)-, (2S)-)

Propanoic acid,2-(2-pyridinylthio)-, (2S)- structure
864754-02-9 structure
Product Name:Propanoic acid,2-(2-pyridinylthio)-, (2S)-
CAS No:864754-02-9
MF:C8H9NO2S
MW:183.227560758591
CID:718677
PubChem ID:40560276
Update Time:2025-04-19

Propanoic acid,2-(2-pyridinylthio)-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,2-(2-pyridinylthio)-, (2S)-
    • (S)-2-(PYRIDIN-2-YLSULFANYL)-PROPIONIC ACID
    • 2-pyridin-2-ylsulfanylpropanoic acid
    • (2S)-2-pyridin-2-ylsulfanylpropanoic acid
    • (S)-2-(pyridin-2-ylthio)propanoic acid
    • (2S)-2-(PYRIDIN-2-YLSULFANYL)PROPANOIC ACID
    • AKOS006291541
    • 864754-02-9
    • (2S)-2-[(pyridin-2-yl)sulfanyl]propanoic acid
    • Inchi: 1S/C8H9NO2S/c1-6(8(10)11)12-7-4-2-3-5-9-7/h2-6H,1H3,(H,10,11)/t6-/m0/s1
    • InChI Key: FAAIBCMHMKYUAH-LURJTMIESA-N
    • SMILES: S(C1C=CC=CN=1)[C@H](C(=O)O)C

Computed Properties

  • Exact Mass: 183.03539970g/mol
  • Monoisotopic Mass: 183.03539970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 75.5Ų
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